Cas no 1132655-07-2 (4-Ethyl-N-1-(4-fluorophenyl)ethylcyclohexan-1-amine)

• Product Name: 4-Ethyl-N-1-(4-fluorophenyl)ethylcyclohexan-1-amine
• CAS No: 1132655-07-2
• MF: C₁₆H₂₄FN
• MW: 249.366868019104
• CID: 5699063
• PubChem ID: 43079064
• Update Time: 2025-05-28

4-Ethyl-N-1-(4-fluorophenyl)ethylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• CS-0258256
• Z90547704
• 1132655-07-2
• AKOS009007568
• EN300-69599
• 4-ethyl-N-[1-(4-fluorophenyl)ethyl]cyclohexan-1-amine
• C16H24FN
• Benzenemethanamine, N-(4-ethylcyclohexyl)-4-fluoro-α-methyl-
• 4-Ethyl-N-1-(4-fluorophenyl)ethylcyclohexan-1-amine

• Inchi： 1S/C16H24FN/c1-3-13-4-10-16(11-5-13)18-12(2)14-6-8-15(17)9-7-14/h6-9,12-13,16,18H,3-5,10-11H2,1-2H3
• InChI Key： LYBFTYWXDUXOFN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C)NC1CCC(CC)CC1

Computed Properties

• Exact Mass: 249.189277932g/mol
• Monoisotopic Mass: 249.189277932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 324.7±17.0 °C at 760 mmHg
• pka: 10.02±0.40(Predicted)
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-Ethyl-N-1-(4-fluorophenyl)ethylcyclohexan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 4-Ethyl-N-1-(4-fluorophenyl)ethylcyclohexan-1-amine

Comprehensive Overview of 4-Ethyl-N-1-(4-fluorophenyl)ethylcyclohexan-1-amine (CAS No. 1132655-07-2)

The compound 4-Ethyl-N-1-(4-fluorophenyl)ethylcyclohexan-1-amine (CAS No. 1132655-07-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a cyclohexane ring substituted with an ethyl group and a fluorophenyl moiety, makes it a subject of interest for drug discovery and material science applications. Researchers are particularly intrigued by its potential as a building block for central nervous system (CNS) therapeutics, given its structural resemblance to known bioactive compounds.

In recent years, the demand for fluorinated compounds like 4-Ethyl-N-1-(4-fluorophenyl)ethylcyclohexan-1-amine has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in medicinal chemistry to incorporate fluorine atoms into drug candidates to improve their pharmacokinetic properties. The compound’s CAS No. 1132655-07-2 is frequently searched in academic databases, reflecting its relevance in cutting-edge research. Users often inquire about its synthesis methods, physicochemical properties, and potential biological activities, underscoring its multidisciplinary appeal.

From a structural perspective, the cyclohexane backbone of 4-Ethyl-N-1-(4-fluorophenyl)ethylcyclohexan-1-amine provides rigidity, while the 4-fluorophenyl group introduces electronic effects that can influence binding affinity in target interactions. This balance of steric and electronic features is critical in designing compounds for receptor modulation, a hot topic in neuropharmacology. The compound’s ethyl substitution further fine-tunes its lipophilicity, a key parameter in blood-brain barrier (BBB) penetration—a recurring theme in CNS drug development discussions.

The synthesis of 4-Ethyl-N-1-(4-fluorophenyl)ethylcyclohexan-1-amine typically involves multi-step organic reactions, including reductive amination and Friedel-Crafts alkylation, which are well-documented in peer-reviewed literature. Researchers often explore green chemistry approaches to optimize its production, reflecting the broader industry shift toward sustainable synthesis. Questions about scalability and yield improvement are common in forums, highlighting practical challenges in its application.

Beyond pharmaceuticals, CAS No. 1132655-07-2 is studied for its potential in material science, particularly in designing liquid crystals or polymeric additives. Its fluorinated aromatic component contributes to thermal stability, a sought-after property in high-performance materials. This dual applicability in life sciences and industrial chemistry makes it a versatile candidate for innovation.

In summary, 4-Ethyl-N-1-(4-fluorophenyl)ethylcyclohexan-1-amine represents a compelling case study in modern chemical research. Its structural complexity and functional diversity align with contemporary interests in drug design, fluorine chemistry, and sustainable manufacturing. As scientific inquiries continue to evolve, this compound is poised to remain a focal point in both academic and industrial settings.